5-bromo-3'-(methylthio)-7'H-spiro[indole-3,6'-[1,2,4]triazino[5,6-d][3,1]benzoxazepin]-2(1H)-one

• IUPAC Name: 5-bromo-3'-methylsulfanylspiro[1H-indole-3,6'-7H-[1,2,4]triazino[5,6-d][3,1]benzoxazepine]-2-one
• InChI: InChI=1S/C18H12BrN5O2S/c1-27-17-21-15-14(23-24-17)10-4-2-3-5-12(10)22-18(26-15)11-8-9(19)6-7-13(11)20-16(18)25/h2-8,22H,1H3,(H,20,25)
• InChI Key: AIGZTBAEIUTKPW-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=C(C3=CC=CC=C3NC4(O2)C5=C(C=CC(=C5)Br)NC4=O)N=N1
• Molecular Formula: C18H12BrN5O2S
• Molecular Weight: 442.3 g/mol

Description

5-bromo-3'-(methylthio)-7'H-spiro[indole-3,6'-[1,2,4]triazino[5,6-d][3,1]benzoxazepin]-2(1H)-one is a useful research compound. Its molecular formula is C18H12BrN5O2S and its molecular weight is 442.3 g/mol. The purity is usually 95%.
The exact mass of the compound 5-bromo-3'-(methylthio)-7'H-spiro[indole-3,6'-[1,2,4]triazino[5,6-d][3,1]benzoxazepin]-2(1H)-one is 440.98951 g/mol and the complexity rating of the compound is 600. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 5-bromo-3'-(methylthio)-7'H-spiro[indole-3,6'-[1,2,4]triazino[5,6-d][3,1]benzoxazepin]-2(1H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-bromo-3'-(methylthio)-7'H-spiro[indole-3,6'-[1,2,4]triazino[5,6-d][3,1]benzoxazepin]-2(1H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound has been involved in studies exploring the transformation of heterocyclic compounds, particularly focusing on the synthesis of various spirobenzoxazoles and pyrazolo[1′,5′:3,4][1,2,4]triazino[5,6-b][1,5]benzoxazepines. Such transformations highlight its utility in creating complex heterocyclic structures useful in various fields of chemistry and pharmaceuticals (Kurasawa et al., 1988).
• It has also been used in the synthesis of thiazolo[3′,2′:2,3]-as-triazino[5,6-b]indoles, showcasing its role in creating compounds with potential antimicrobial properties (Rastogi et al., 2009).

Biological Activity

• Research has shown that derivatives of this compound exhibit antimicrobial properties. This is evident in studies where related compounds have been evaluated for their antibacterial and antifungal activities, suggesting potential applications in medical and pharmaceutical research (Hassan, 2013).

Applications in Drug Development

• The compound's derivatives have been used in the synthesis of novel spiro heterocycles, which are significant in drug discovery and development. These compounds have shown microbiological activity, indicating their potential as candidates for drug synthesis (Dabholkar & Ravi, 2010).
• Additionally, research into 3'-spirocyclic-oxindole derivatives, which include this compound's structure, has shown significant cytostatic activity on cancer cell lines, highlighting its relevance in cancer research (Yong et al., 2007).